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Compound of Interest

Compound Name: Trisodium orthoborate

Cat. No.: B083475

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nomenclature, synthesis,
properties, and reactions of trisodium orthoborate (NasBOs). The information is intended for
researchers, scientists, and professionals in drug development and related fields who require a
detailed understanding of this inorganic compound.

IUPAC Nomenclature and Chemical Identity

The compound with the chemical formula NasBOs is systematically named trisodium
orthoborate according to the International Union of Pure and Applied Chemistry (IUPAC)
nomenclature.[1][2] It is also commonly referred to as sodium orthoborate or simply trisodium
borate.[1] The term "sodium borate" can be a general descriptor for various sodium salts of
borate anions, so specifying "orthoborate" is crucial for clarity.[1][3]

The chemical structure consists of three sodium cations (Na*) and one orthoborate anion
([BOsJ*7).[1][2] The orthoborate anion is derived from orthoboric acid (HzBOs). PubChem also
recognizes the IUPAC name as "trisodium;borate".

Physicochemical and Crystallographic Data

Trisodium orthoborate is a white solid. A summary of its key physicochemical and
crystallographic properties is presented in the table below for easy reference.
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Property Value Reference
Chemical Formula NasBOs [1]

Molar Mass 127.78 g/mol [1]

Melting Point 966 °C (1771 °F; 1239 K)

Boiling Point 1434 °C (2613 °F; 1707 K)

Density 2.43 g/lcm3

Crystal System Monoclinic [4]

Space Group P2i/c [4]

Lattice Parameters a=7567Ab=5730A c= [4]

9.689 A

a=90° B =109.5° y = 90°

[4]

Experimental Protocols

Synthesis of Trisodium Orthoborate

A common method for the synthesis of trisodium orthoborate is through a high-temperature

solid-state reaction.[1]

Reaction:

Na2COsz + 2NaBO2 —» 2Na3BOsz + CO2

or

3Na20 + B203 - 2Na3BOs

Detailed Experimental Protocol:

e Reactant Preparation: Stoichiometric amounts of anhydrous sodium carbonate (Na2CO3)

and anhydrous sodium metaborate (NaBOz2) or boric oxide (B203) are thoroughly mixed in a

mortar and pestle to ensure a homogeneous powder.
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e Crucible Loading: The reactant mixture is transferred to a high-purity alumina or platinum
crucible.

e Heating: The crucible is placed in a high-temperature furnace. The temperature is gradually
ramped up to between 800 °C and 1000 °C.

e Reaction: The mixture is held at the target temperature for several hours to ensure the
reaction goes to completion. The exact duration may vary and should be determined by
monitoring the reaction progress, for example, by analyzing aliquots using X-ray diffraction
(XRD).

o Cooling: After the reaction is complete, the furnace is slowly cooled down to room
temperature to prevent thermal shock and cracking of the product.

e Product Recovery and Characterization: The resulting solid, trisodium orthoborate, is
recovered from the crucible. Characterization can be performed using techniques such as
powder X-ray diffraction (XRD) to confirm the crystal structure and phase purity, and Fourier-
transform infrared spectroscopy (FTIR) to identify the characteristic vibrational modes of the
orthoborate anion.

Chemical Reactions and Logical Relationships
Hydrolysis

When dissolved in water, trisodium orthoborate undergoes hydrolysis to form sodium
metaborate (NaBO:z) and sodium hydroxide (NaOH). This reaction establishes an alkaline pH in
the solution.

Reaction:

NasBOs + H20 & NaBO:z + 2NaOH

Electrolysis

The electrolysis of an aqueous solution of sodium orthoborate can be employed to produce
sodium perborate (NaBOs), a compound with applications as a bleaching agent.

Visualizations
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The following diagrams illustrate the key processes described in this guide.
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Caption: Experimental workflow for the synthesis of trisodium orthoborate.
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Caption: Hydrolysis of trisodium orthoborate in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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